Cas no 5440-24-4 (3-amino-5-methyl-hexan-2-one)

• Product name: 3-amino-5-methyl-hexan-2-one
• CAS No: 5440-24-4
• MF: C₇H₁₅NO
• MW: 129.2001
• CID: 383219
• PubChem ID: 12277624

3-amino-5-methyl-hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-hexan-2-one
• 3-amino-5-methylhexan-2-one
• (+/-)-2-methyl-4-amino-5-hexanone hydrochloride
• 3-amino-5-methyl-2-hexanone
• 3-amino-5-methyl-2-hexanone hydrochloride
• 3-Amino-5-methyl-hexan-2-on, Hydrochlorid
• 3-amino-5-methyl-hexan-2-one, hydrochloride
• 3-Amino-5-methylhexan-2-one hydrochloride
• NSC20135
• 5440-24-4
• SCHEMBL9238645
• NSC-20135

• Inchi： InChI=1S/C7H15NO.ClH/c1-5(2)4-7(8)6(3)9;/h5,7H,4,8H2,1-3H3;1H
• InChI Key： SUACQQMTWXXZEZ-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)C)N.Cl

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09